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Compound of Interest

Compound Name: N-Isopropylacrylamide

Cat. No.: B034251 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the solubility of N-
Isopropylacrylamide (NIPAAm) in a range of common organic solvents. Designed for

researchers, scientists, and professionals in drug development, this document compiles

available solubility data, details experimental protocols for solubility determination, and

presents a visual workflow for these procedures.

Core Focus: N-Isopropylacrylamide Solubility
Profile
N-Isopropylacrylamide is a temperature-responsive monomer pivotal in the synthesis of smart

polymers, particularly poly(N-Isopropylacrylamide) (PNIPAAm). Understanding its solubility in

various organic solvents is crucial for its polymerization, processing, and application in diverse

fields, including biomedical engineering and controlled drug delivery.

Data Presentation: Solubility Overview
The following table summarizes the known solubility characteristics of N-Isopropylacrylamide
in several organic solvents. It is important to note that while qualitative data is readily available,

precise quantitative solubility values in organic solvents are not extensively documented in

publicly accessible literature.
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Solvent Chemical Formula Solubility Notes

Methanol CH₃OH Soluble[1][2][3][4]

Both NIPAAm and its

polymer (PNIPAAm)

are soluble.[2][3][4]

Ethanol C₂H₅OH Soluble[1]

PNIPAAm also

exhibits good solubility

in ethanol.[5]

Acetone C₃H₆O Soluble[1][6]
PNIPAAm is also

soluble in acetone.[6]

Tetrahydrofuran (THF) C₄H₈O Soluble[6]
PNIPAAm is soluble in

THF.[6]

Dimethyl Sulfoxide

(DMSO)
C₂H₆OS Soluble[7]

PNIPAAm is soluble in

DMSO.[8]

N,N-

Dimethylformamide

(DMF)

C₃H₇NO Soluble[6][7]
PNIPAAm is soluble in

DMF.[6]

Ethyl Acetate C₄H₈O₂ Almost Insoluble[1] -

n-Hexane C₆H₁₄ Insoluble[1][6]
PNIPAAm is also

insoluble in hexane.[6]

Diethyl Ether (C₂H₅)₂O Insoluble[6]
PNIPAAm is insoluble

in ether.[6]

Experimental Protocols: Determining Solubility
A precise understanding of solubility often requires empirical determination. The gravimetric

method is a fundamental and widely used technique for quantifying the solubility of a solid

solute in a liquid solvent.

Gravimetric Determination of N-Isopropylacrylamide
Solubility
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Objective: To quantitatively determine the solubility of N-Isopropylacrylamide in a specific

organic solvent at a given temperature.

Materials:

N-Isopropylacrylamide (solute)

Organic solvent of interest

Analytical balance

Conical flask or sealed vials

Magnetic stirrer and stir bars or a shaker bath

Temperature-controlled environment (e.g., water bath, incubator)

Filtration apparatus (e.g., syringe filters with appropriate membrane, Buchner funnel)

Pre-weighed evaporation dish or watch glass

Drying oven

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of N-Isopropylacrylamide to a known volume of the chosen

organic solvent in a conical flask or vial. The presence of undissolved solid is essential to

ensure saturation.

Seal the container to prevent solvent evaporation.

Place the container in a temperature-controlled environment and agitate the mixture using

a magnetic stirrer or shaker for a prolonged period (e.g., 24-48 hours) to ensure

equilibrium is reached. The time required may vary depending on the solvent and

temperature.
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Sample Collection and Filtration:

Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-heated or temperature-equilibrated pipette to avoid premature crystallization.

Filter the collected supernatant to remove any remaining undissolved microcrystals.

Syringe filters are often suitable for this purpose.

Solvent Evaporation and Mass Determination:

Transfer the filtered, saturated solution to a pre-weighed evaporation dish.

Record the total weight of the dish and the solution.

Carefully evaporate the solvent in a drying oven at a temperature below the melting point

of NIPAAm (approximately 60-63°C) but sufficient to ensure complete solvent removal.

Once the solvent is fully evaporated, cool the dish in a desiccator to prevent moisture

absorption and then weigh it.

Repeat the drying and weighing process until a constant weight is achieved, indicating all

the solvent has been removed.

Calculation of Solubility:

Mass of the solute (NIPAAm): (Weight of dish + dry solute) - (Weight of empty dish)

Mass of the solvent: (Weight of dish + solution) - (Weight of dish + dry solute)

Solubility: (Mass of solute / Mass of solvent) * 100. This can be expressed in various units,

such as g/100g of solvent or converted to g/100mL using the solvent's density at the

experimental temperature.

Mandatory Visualization: Experimental Workflow
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The following diagram illustrates the logical flow of the gravimetric method for determining the

solubility of N-Isopropylacrylamide.
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Click to download full resolution via product page

Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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